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Compound of Interest

Compound Name: Pnaic

CAS No.: 96158-78-0

Cat. No.: B1220635

Get Quote

Note to the Reader: The term "Pnaic" is not a recognized chemical nomenclature. This guide

has been developed under the assumption that the intended substance is Picric Acid (2,4,6-

trinitrophenol), a common laboratory chemical with significant hazards requiring strict safety

protocols.

This document provides immediate, essential safety, and logistical information for the handling

of Picric Acid. It is intended for researchers, scientists, and drug development professionals to

ensure safe operational and disposal procedures.

Immediate Safety Concerns & Hazards
Picric acid is a yellow, odorless crystalline solid.[1] While it can be handled safely when

hydrated, it poses a severe explosion hazard when dry.[2][3]

Explosion Hazard: Dry picric acid is highly sensitive to heat, shock, and friction.[2][3] It is

classified as a Class 1.1D explosive when it contains less than 30% water by mass.[4] The

explosive velocity of picric acid is 7,350 m/s.[5]
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Formation of Unstable Salts: Picric acid can form highly sensitive and explosive picrate salts

upon contact with many metals (including copper, lead, zinc, iron, and mercury), as well as

with concrete, plaster, and ammonia.[2][3][5] These salts are often more shock-sensitive than

picric acid itself.[2]

Health Hazards: Picric acid is toxic if swallowed, inhaled, or absorbed through the skin.[3][6]

It is a skin and eye irritant and can cause allergic skin reactions.[3] Symptoms of exposure

can include headaches, dizziness, nausea, and yellow staining of the skin.[2][5]

Hazard Summary Table
Hazard Type Description

Physical Hazards

Explosive when dry (<10% water).[3]

Flammable solid when wetted (>10% water).[4]

Highly sensitive to heat, shock, and friction.[2][3]

Chemical Hazards

Forms dangerously shock-sensitive metallic

picrate salts with metals like copper, lead, zinc,

and iron.[2][3] Reacts with concrete and plaster

to form explosive salts.[2][3]

Health Hazards

Toxic via ingestion, inhalation, and skin

absorption.[3][6] Causes skin and eye irritation;

may cause allergic skin reactions.[3] Ingestion

of 1-2 grams can cause severe poisoning.[5][7]

Exposure Limit

The OSHA Permissible Exposure Limit (PEL)

and WorkSafe BC Time Weighted Average

(TWA) is 0.1 mg/m³.[1][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling picric acid in any form.

Required PPE for Handling Picric Acid
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PPE Category Specification

Hand Protection

Nitrile, neoprene, or butyl gloves are

recommended.[5][7] Latex gloves are not

effective.[5][6] Double-gloving is advised for

handling pure or concentrated forms.[7]

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles must be worn.[5][7]

Body Protection

A lab coat with fully extended sleeves is

required.[1][7] A chemical-resistant apron can be

worn for additional protection.[7]

Footwear & Attire
Closed-toe shoes and long pants that cover the

ankles are mandatory.[1][3]

Respiratory

All work with picric acid must be conducted in a

certified chemical fume hood to minimize

inhalation exposure.[1][2][3]

Operational Plan: Safe Handling & Storage
A Standard Operating Procedure (SOP) should be developed and reviewed by all personnel

before working with picric acid.[1][2]

Workflow for Handling Picric Acid
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Caption: Workflow for safe handling of Picric Acid.
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Storage Requirements
Hydration: Always ensure solid picric acid is kept wet, with at least 10-30% water content.[3]

[5][8] Visually inspect containers regularly (e.g., quarterly) to ensure a layer of water is

present above the solid.[3]

Labeling: Label all containers with the date received and the date opened.[2][3]

Container: Store in the original container, which should be glass or plastic.[1][5] Never use

containers with metal caps.[2]

Location: Store in a cool, dry, well-ventilated area away from heat sources and direct

sunlight.[3][7] Store separately from incompatible materials like oxidizers, reducers, bases,

and metals.[7][9]

Inventory: Keep quantities to a minimum. Dispose of picric acid stocks that are more than

two years old.[2][6]

Disposal Plan
Proper disposal is critical to prevent accidents.

Disposal Decision Pathway
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Caption: Decision pathway for Picric Acid disposal.

Dry Picric Acid: If a container is found with dried picric acid or with crystal formation around

the cap, DO NOT handle or attempt to open it.[2][6] Contact your institution's Environmental

Health & Safety (EH&S) department immediately.[2]

Wetted Picric Acid & Solutions: Collect all picric acid waste, including contaminated materials

like gloves and wipes, in a clearly labeled glass or plastic container.[1][2] Ensure the waste is

kept wet.[10]

Prohibition:Never pour picric acid down the drain, as it can react with metal pipes to form

explosive picrates.[1]
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Experimental Protocol: Preparation of a Saturated
Aqueous Solution
This protocol is for preparing a saturated (approx. 1.3% w/v) aqueous solution of picric acid,

often used in histological stains like Pico Sirius Red.[11]

Methodology:

Preparation: In a chemical fume hood, measure a quantity of wetted picric acid. An excess is

needed to ensure saturation (e.g., 2-3 grams per 100 mL of deionized water).[11]

Dissolution: Add the picric acid to the deionized water in a glass beaker with a magnetic stir

bar.

Heating: Gently warm the solution on a hotplate with constant stirring until the picric acid

dissolves. Do not boil.

Cooling: Turn off the heat and allow the solution to cool slowly to room temperature (e.g.,

overnight). As the solution cools, excess picric acid will crystallize and settle at the bottom.

[11]

Use: Carefully decant or filter the supernatant (the clear, saturated solution) for use.

Storage: Store the prepared solution in a clearly labeled glass bottle with a non-metal cap.

Emergency Procedures
Spill Response

Small Spills (<30 mL of solution):

Ensure you are wearing appropriate PPE (double-glove).[2]

Cover the spill with an absorbent material (spill pads or paper towels).[2]

If solid material is present, ensure it is kept wet. Mist with water if necessary. Do not

sweep dry powder.[2][5]
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Collect all contaminated materials into a glass or plastic container for hazardous waste

disposal.[2]

Clean the spill area with soap and water.[2]

Large Spills:

Evacuate the immediate area.

Alert coworkers and your supervisor.

Contact your institution's EH&S or emergency response team.[2][3]

First Aid
Exposure Route First Aid Procedure

Skin Contact

Immediately remove contaminated clothing and

rinse the affected area with copious amounts of

water for at least 15 minutes. Use an

emergency shower if necessary. Seek medical

attention.[1][2]

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an emergency eyewash station,

holding the eyelids open. Seek immediate

medical attention.[1][2]

Inhalation
Move the person to fresh air. Seek medical

attention.[1][2]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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